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Compound of Interest

Compound Name: Spiranthol A

Cat. No.: B3027271 Get Quote

Essential Safety and Handling Guide for
Spiranthol A
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Spiranthol A. Adherence to these guidelines is essential to ensure personnel safety and

mitigate environmental contamination.

Hazard Identification and Chemical Properties
Spiranthol A is a bioactive N-alkylamide recognized for its potential pharmacological

applications. However, it also presents several hazards that necessitate careful handling.

Summary of Hazards:

Acute Oral Toxicity: Harmful if swallowed.

Skin Irritation: Causes skin irritation upon contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation.
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Refer to the table below for a summary of its key chemical and physical properties.

Property Value

Molecular Formula C₁₄H₂₃NO

Molecular Weight 221.34 g/mol

Appearance Colorless to pale yellow liquid

Solubility
Insoluble in water; Soluble in organic solvents

such as ethanol and methanol.

Boiling Point Approximately 250 °C

Stability

Sensitive to light and air; should be stored under

inert conditions to prevent degradation.[1]

Stable under recommended storage conditions.

Incompatible Materials Strong oxidizing agents.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Spiranthol
A. The following table provides guidance on selecting suitable PPE. As specific breakthrough

time data for Spiranthol A is not available, the glove recommendations are based on data for

chemically similar amide compounds.
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PPE Category Minimum Requirement
Recommended
Specifications

Hand Protection Chemical-resistant gloves

Double gloving is

recommended. Nitrile or

Neoprene gloves are suitable

for handling.[1]

Eye Protection
Safety glasses with side

shields

Tightly fitting safety goggles

are recommended.

Skin and Body Laboratory coat
A chemically resistant lab coat

or gown should be worn.

Respiratory Use in a well-ventilated area

If working outside of a fume

hood or with potential for

aerosolization, a NIOSH-

approved respirator with an

organic vapor cartridge is

recommended.

Detailed Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to minimize exposure and

maintain the integrity of Spiranthol A.

General Handling
Engineered Controls: All work with Spiranthol A should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.

Aerosol Prevention: Do not perform operations that could generate aerosols, such as

sonication or vortexing, outside of a contained environment.

Hygiene: Wash hands thoroughly with soap and water after handling Spiranthol A, even if

gloves were worn.
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Storage
Container: Keep the container tightly closed when not in use.

Environment: Store in a cool, dry, and well-ventilated area.

Light and Air: Protect from light and air to prevent degradation.[1] Storage under an inert

atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.

Incompatibles: Store away from strong oxidizing agents.

Spill Management and Decontamination
In the event of a spill, immediate and appropriate action must be taken to contain and clean the

affected area.

Spill Cleanup Protocol
Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Don PPE: Before addressing the spill, don the appropriate PPE as outlined in Section 2,

including double gloves, safety goggles, and a lab coat. A respirator may be necessary

depending on the scale and location of the spill.

Containment: For liquid spills, contain the spill using an absorbent material such as

vermiculite, sand, or a commercial spill pillow.

Neutralization (for acidic or basic contaminants, not Spiranthol A itself): This step is not

directly applicable to Spiranthol A unless it is in an acidic or basic solution.

Absorption: Gently cover the spill with an inert absorbent material.

Collection: Carefully scoop the absorbed material into a designated, labeled hazardous

waste container.

Decontamination:

Wipe the spill area with a detergent solution and water.
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Follow with a rinse of 70% ethanol.

For thorough decontamination of surfaces, a final wipe with a freshly prepared 10% bleach

solution followed by a neutralizing agent like sodium thiosulfate can be effective for

cytotoxic compounds.

Disposal: All contaminated materials, including absorbent pads, gloves, and wipes, must be

disposed of as hazardous waste.

Decontamination of Reusable Equipment
Glassware and Non-Porous Materials: Reusable items can be decontaminated by soaking in

a 10% bleach solution for at least 30 minutes, followed by thorough rinsing with water.

Equipment Surfaces: Wipe down equipment surfaces with a detergent solution, followed by

70% ethanol.

Disposal Plan
All waste contaminated with Spiranthol A must be treated as hazardous chemical waste.

Waste Segregation: Segregate Spiranthol A waste from other laboratory waste streams.

Solid Waste: All disposable materials that have come into contact with Spiranthol A,

including gloves, absorbent materials, and contaminated labware, must be placed in a

clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused or waste solutions of Spiranthol A should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour Spiranthol
A down the drain.

Final Disposal: All Spiranthol A waste must be disposed of through a licensed professional

waste disposal service. Incineration is the preferred method for cytotoxic waste.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Spiranthol A in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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